Cas no 2138065-81-1 (N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride)

• Product Name: N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride
• CAS No: 2138065-81-1
• MF: C₁₁H₁₆ClNO₃S
• MW: 277.767641067505
• CID: 6395806
• PubChem ID: 165746823
• Update Time: 2025-10-29

N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride
• EN300-1155062
• 2138065-81-1

• Inchi： 1S/C11H16ClNO3S/c1-9(13(2)17(12,14)15)8-10-6-4-5-7-11(10)16-3/h4-7,9H,8H2,1-3H3
• InChI Key： RBQUJWKEPXPJLZ-UHFFFAOYSA-N
• SMILES： ClS(N(C)C(C)CC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 277.0539422g/mol
• Monoisotopic Mass: 277.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Additional information on N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride

Introduction to N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride (CAS No. 2138065-81-1)

N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138065-81-1, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound features a N-methylsulfamoyl moiety attached to a propyl chain, which is further substituted with a 2-methoxyphenyl group. Such structural characteristics make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride molecule has been studied for its potential pharmacological properties, particularly in the context of inhibiting various enzymatic targets. Recent research has highlighted its role as a precursor in the synthesis of novel sulfonamide derivatives, which are known for their wide range of biological activities. These derivatives have shown promise in preclinical studies as potential treatments for inflammatory diseases, infectious agents, and even certain types of cancer.

In the realm of medicinal chemistry, the< strong> N-methylsulfamoyl group is particularly noteworthy due to its ability to modulate the bioactivity of attached molecules. This group can enhance binding affinity to biological targets and influence metabolic stability, making it a key feature in the design of new drugs. The presence of the 2-methoxyphenyl substituent further contributes to the compound's unique chemical profile, providing additional interactions with biological receptors and enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride interacts with potential targets. These studies have revealed that the compound can bind effectively to enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed for the efficient production of this compound in laboratory settings. Researchers have explored various synthetic routes, optimizing yield and purity to ensure suitability for further biological testing.

One of the most intriguing aspects of this compound is its versatility in drug development. The structural motifs present in N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride can be modified to create a library of derivatives with tailored biological activities. This flexibility has led to numerous patents and ongoing research projects aimed at discovering new therapeutic agents.

In clinical settings, the potential applications of derivatives derived from N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride are being explored through preclinical trials. These trials aim to evaluate the safety and efficacy of new sulfonamide-based drugs in treating various conditions. The results from these trials could pave the way for new treatments that address unmet medical needs.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages allow researchers to model the behavior of molecules like N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride at a molecular level. This enables the prediction of drug-like properties such as solubility, permeability, and metabolic stability, which are critical factors in determining a compound's suitability for further development.

The chemical properties of N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride also make it an interesting subject for material science applications. Researchers have investigated its potential use in developing novel materials with specific functional properties. These applications range from coatings that enhance biocompatibility to materials that improve drug delivery systems.

The future direction of research on N-[1-(2-methoxyphenyl)propan-2-yl]-N-methylsulfamoyl chloride and its derivatives looks promising. As our understanding of biological pathways continues to grow, so does the potential for discovering new therapeutic agents based on this compound. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications.